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Compound of Interest

Compound Name: Crystamidine

Cat. No.: B15545598 Get Quote

Absence of specific official guidelines for the disposal of Crystamidine necessitates adherence

to established best practices for chemical waste management. Researchers, scientists, and

drug development professionals must prioritize safety and environmental responsibility. This

guide provides a general framework for the proper disposal of chemical substances like

Crystamidine in a laboratory setting, in the absence of a substance-specific Safety Data Sheet

(SDS).

Key Chemical and Physical Properties of
Crystamidine
A summary of the known chemical and physical properties of Crystamidine is presented

below. This information is crucial for a preliminary assessment of its potential hazards and for

making informed decisions regarding its handling and disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15545598?utm_src=pdf-interest
https://www.benchchem.com/product/b15545598?utm_src=pdf-body
https://www.benchchem.com/product/b15545598?utm_src=pdf-body
https://www.benchchem.com/product/b15545598?utm_src=pdf-body
https://www.benchchem.com/product/b15545598?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15545598?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

Molecular Formula C₁₈H₁₅NO₄

Molecular Weight 309.3 g/mol [1]

IUPAC Name

(1S,19R)-19-methoxy-5,7-dioxa-13-

azapentacyclo[11.7.0.0¹,¹⁶.0²,¹⁰.0⁴,⁸]icosa-

2,4(8),9,11,15,17-hexaen-14-one[1]

CAS Number 58779-39-8[1]

Synonyms
(+)-Crystamidine, NC303MS62R, UNII-

NC303MS62R[1]

General Laboratory Chemical Disposal Protocol
The following is a step-by-step guide for the proper disposal of laboratory chemicals such as

Crystamidine. This protocol is based on general best practices and should be adapted to

comply with local, state, and federal regulations.

Step 1: Waste Identification and Classification

Consult the Safety Data Sheet (SDS): Although an SDS for Crystamidine was not found in

the initial search, it is imperative to always locate and consult the SDS for any chemical

before use and disposal. The SDS provides critical information on physical, chemical, and

toxicological properties, as well as specific disposal instructions.

Characterize the Waste: Determine if the waste is hazardous. Based on its chemical

properties and any reactions it has been involved in, classify it according to the relevant

hazard categories (e.g., ignitable, corrosive, reactive, toxic).

Step 2: Segregation of Chemical Waste

Separate Incompatible Materials: Never mix incompatible waste streams. For example, acids

should be kept separate from bases, and oxidizing agents from organic substances.

Improper mixing can lead to violent chemical reactions, explosions, or the release of toxic

gases.
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Use Designated Waste Containers: Use separate, clearly labeled containers for different

categories of chemical waste (e.g., halogenated solvents, non-halogenated solvents, solid

waste, aqueous waste).

Step 3: Proper Waste Container Management

Container Selection: Use containers that are compatible with the chemical waste they are

intended to hold. The container must be in good condition, with no leaks or cracks.

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name(s) of the contents (no abbreviations), and the associated hazards

(e.g., flammable, corrosive).

Keep Containers Closed: Waste containers must be kept securely closed at all times, except

when adding waste. This prevents the release of vapors and reduces the risk of spills.

Step 4: Storage of Chemical Waste

Designated Storage Area: Store waste containers in a designated, well-ventilated, and

secure area away from general laboratory traffic.

Secondary Containment: Liquid waste containers should be placed in secondary

containment trays or bins to contain any potential leaks or spills.

Step 5: Disposal and Removal

Arrange for Professional Disposal: Hazardous chemical waste must be disposed of through

a licensed hazardous waste disposal company. Contact your institution's Environmental

Health and Safety (EHS) department to arrange for a waste pickup.

Follow Institutional Procedures: Adhere strictly to your institution's specific procedures for

chemical waste disposal. This may include completing waste manifests and following specific

packaging requirements.

Do Not Dispose Down the Drain: Unless explicitly permitted by your institution's EHS

department for specific, non-hazardous, and highly diluted aqueous solutions, do not pour

chemical waste down the drain.[2]
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Do Not Dispose in Regular Trash: Chemical waste should never be disposed of in the

regular trash.

General Chemical Waste Disposal Workflow
The following diagram illustrates a generalized workflow for the safe disposal of chemical waste

in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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